![molecular formula C6H4N2OS B3040518 Oxazolo[4,5-B]pyridine-2-thiol CAS No. 211949-57-4](/img/structure/B3040518.png)
Oxazolo[4,5-B]pyridine-2-thiol
Overview
Description
Oxazolo[4,5-B]pyridine-2-thiol is an organic compound with the molecular weight of 152.18 . It is an important organic intermediate that can be used in agrochemical, pharmaceutical and dyestuff fields .
Synthesis Analysis
The compound can be synthesized by the reaction of 2-hydroxy-3-aminopyridine with potassium ethylxanthogenate . Another method involves starting from 2-aminophenol/2-aminopyridin-3-ol in three steps via cyclization, alkylation followed by reaction with various aromatic azides using click chemistry approach .Molecular Structure Analysis
The structure of Oxazolo[4,5-B]pyridine-2-thiol has been confirmed by PMR, IR, and mass spectra . The thione form was established with the help of x-ray diffraction and PMR spectroscopy .Chemical Reactions Analysis
The construction and subsequent orthogonal functionalization of a hitherto unknown oxazolo pyrano [2,3-b]pyridine are reported. A palladium-catalyzed direct C–H bond functionalization methodology was used to build the tricyclic scaffold as well as to achieve the subsequent C–H bond functionalization .Physical And Chemical Properties Analysis
Oxazolo[4,5-B]pyridine-2-thiol is a solid at room temperature . It has a boiling point of 241-243°C . The compound’s InChI code is 1S/C6H4N2OS/c10-6-8-5-4(9-6)2-1-3-7-5/h1-3H,(H,7,8,10) .Scientific Research Applications
Photophysical Properties and Charge Transfer Studies
Oxazolo[4,5-B]pyridine-2-thiol exhibits fascinating photophysical properties. Researchers have investigated its excited-state intramolecular charge transfer using time-dependent density functional theory (TDDFT) . Understanding these properties is crucial for applications in optoelectronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices.
Antimicrobial Activity
Several studies have explored the antimicrobial potential of oxazolo[4,5-B]pyridine derivatives. These compounds were tested against various bacteria strains and drug-resistant isolates. The microdilution method revealed promising activity, making them candidates for novel antimicrobial agents .
Anticancer and DNA Binding Properties
Oxazolo[4,5-B]pyridine derivatives have been investigated for their cytotoxicity and DNA binding abilities. The compound UK-1, a bis(benzoxazole) alkaloid, demonstrated magnesium ion-dependent DNA binding and inhibition of human topoisomerase II . Such properties are relevant in cancer research and drug development.
Gut-Specific 5-HT3 Receptor Agonists
Benzoxazole derivatives, including oxazolo[4,5-B]pyridines, have been explored as novel 5-HT3 receptor partial agonists in the gut. These compounds may find applications in gastrointestinal disorders and nausea management .
SIRT1 Activation
Discovery efforts led to the identification of oxazolo[4,5-B]pyridines as SIRT1 activators. SIRT1 plays a role in cellular metabolism, aging, and longevity. These compounds could be valuable in aging-related research and potential therapeutic interventions .
Synthetic Methodology and Functionalization
Researchers have developed synthetic methodologies for oxazolo[4,5-B]pyridine derivatives. For instance, a palladium-catalyzed direct C–H bond functionalization was used to construct the tricyclic scaffold . This synthetic versatility opens doors for further functionalization and targeted applications.
Mechanism of Action
Target of Action
The primary targets of Oxazolo[4,5-B]pyridine-2-thiol are currently unknown. This compound is a relatively new chemical entity and research into its specific targets is ongoing .
Mode of Action
It is synthesized by the reaction of 2-hydroxy-3-aminopyridine with potassium ethylxanthogenate .
Biochemical Pathways
As research progresses, it is expected that the compound’s effects on various biochemical pathways will be identified .
Result of Action
The molecular and cellular effects of Oxazolo[4,5-B]pyridine-2-thiol’s action are currently under investigation. As this compound is a new chemical entity, comprehensive studies are needed to fully understand its effects .
Action Environment
Factors such as temperature, pH, and the presence of other compounds could potentially affect its action .
Safety and Hazards
Future Directions
While specific future directions for Oxazolo[4,5-B]pyridine-2-thiol are not available, it’s worth noting that similar compounds have been studied for their antimicrobial activities . This suggests potential future research directions in exploring its biological activities and applications in pharmaceutical fields.
properties
IUPAC Name |
3H-[1,3]oxazolo[4,5-b]pyridine-2-thione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4N2OS/c10-6-8-5-4(9-6)2-1-3-7-5/h1-3H,(H,7,8,10) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRSZJWYJYOGBGK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(NC(=S)O2)N=C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00993241 | |
Record name | [1,3]Oxazolo[4,5-b]pyridine-2-thiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00993241 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Oxazolo[4,5-B]pyridine-2-thiol | |
CAS RN |
7243-02-9 | |
Record name | [1,3]Oxazolo[4,5-b]pyridine-2-thiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00993241 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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